Cas no 1870452-43-9 (4-Bromo-N,2-diethylbenzene-1-sulfonamide)

• Product Name: 4-Bromo-N,2-diethylbenzene-1-sulfonamide
• CAS No: 1870452-43-9
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• CID: 5989974
• PubChem ID: 138986399
• Update Time: 2025-06-13

4-Bromo-N,2-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,2-diethylbenzene-1-sulfonamide
• 4-Bromo-N,2-diethylbenzenesulfonamide
• Benzenesulfonamide, 4-bromo-N,2-diethyl-
• 1870452-43-9
• A1-20011
• EN300-1453270

• Inchi： 1S/C10H14BrNO2S/c1-3-8-7-9(11)5-6-10(8)15(13,14)12-4-2/h5-7,12H,3-4H2,1-2H3
• InChI Key： KXEJUURDPDVCIN-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC=C(Br)C=C1CC

Computed Properties

• Exact Mass: 290.99286g/mol
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 379.1±52.0 °C(Predicted)
• pka: 11.37±0.50(Predicted)

Additional information on 4-Bromo-N,2-diethylbenzene-1-sulfonamide

Comprehensive Overview of 4-Bromo-N,2-diethylbenzene-1-sulfonamide (CAS No. 1870452-43-9)

4-Bromo-N,2-diethylbenzene-1-sulfonamide (CAS No. 1870452-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a bromine substituent at the 4-position of the benzene ring, coupled with diethyl groups attached to the nitrogen and 2-position of the ring. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The compound’s molecular formula and structural properties have been extensively studied to optimize its reactivity and stability. Researchers are particularly interested in its potential as a building block for designing novel sulfonamide-based inhibitors, which are pivotal in targeting enzymes like carbonic anhydrases or proteases. Given the rising demand for precision medicine and targeted therapies, 4-Bromo-N,2-diethylbenzene-1-sulfonamide is often explored for its structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the compound has also been linked to advancements in green chemistry. With growing environmental concerns, scientists are investigating sustainable synthesis routes for sulfonamides to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential role in agrochemical innovation. Sulfonamide derivatives are known for their herbicidal and fungicidal properties, and 4-Bromo-N,2-diethylbenzene-1-sulfonamide could contribute to the development of next-generation crop protection agents. This is particularly relevant given the global focus on food security and sustainable agriculture.

From a commercial perspective, the compound’s CAS No. 1870452-43-9 is a critical identifier for procurement and regulatory compliance. Suppliers and researchers often search for high-purity versions of this chemical to ensure reproducibility in experiments. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and structural integrity.

In summary, 4-Bromo-N,2-diethylbenzene-1-sulfonamide represents a versatile and scientifically significant compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its study continues to evolve, driven by the intersection of industrial demand and academic curiosity.